Cas no 131205-07-7 (Benzoic acid, 4-hydroxy-, 4-(2-methylbutoxy)phenyl ester)

Benzoic acid, 4-hydroxy-, 4-(2-methylbutoxy)phenyl ester structure
131205-07-7 structure
Product Name:Benzoic acid, 4-hydroxy-, 4-(2-methylbutoxy)phenyl ester
CAS No:131205-07-7
MF:C18H20O4
MW:300.349005699158
CID:1228197
PubChem ID:54477284
Update Time:2025-04-20

Benzoic acid, 4-hydroxy-, 4-(2-methylbutoxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-hydroxy-, 4-(2-methylbutoxy)phenyl ester
    • [4-(2-methylbutoxy)phenyl] 4-hydroxybenzoate
    • DTXSID70711611
    • 4-(2-METHYLBUTOXY)PHENYL 4-HYDROXYBENZOATE
    • 131205-07-7
    • SCHEMBL9638787
    • Inchi: 1S/C18H20O4/c1-3-13(2)12-21-16-8-10-17(11-9-16)22-18(20)14-4-6-15(19)7-5-14/h4-11,13,19H,3,12H2,1-2H3
    • InChI Key: XMMCDCZBWUJAAA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)O)=O)CC(C)CC

Computed Properties

  • Exact Mass: 300.1362
  • Monoisotopic Mass: 300.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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